Cas no 1805030-00-5 (4-Amino-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805030-00-5
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4846683
• Update Time: 2025-10-28

4-Amino-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C7H8F2N2O/c1-12-6-4(10)2-3-11-5(6)7(8)9/h2-3,7H,1H3,(H2,10,11)
• InChI Key： JTCNTHWPGCRABW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-2-(difluoromethyl)-3-methoxypyridine

Introduction to 4-Amino-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805030-00-5)

4-Amino-2-(difluoromethyl)-3-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1805030-00-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with an amino group, a difluoromethyl group, and a methoxy group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural configuration of 4-Amino-2-(difluoromethyl)-3-methoxypyridine imparts unique electronic and steric properties that make it valuable in medicinal chemistry. The presence of the amino group (–NH₂) enhances its reactivity, allowing for further functionalization through processes such as acylation, alkylation, or coupling reactions. The difluoromethyl (–CF₂) moiety contributes to metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the methoxy group (–OCH₃) provides a site for further derivatization and can influence the compound's solubility and pharmacokinetic behavior.

In recent years, 4-Amino-2-(difluoromethyl)-3-methoxypyridine has garnered attention due to its role in the development of novel therapeutic agents. Its pyridine scaffold is a common motif in many drugs, including antiviral, anticancer, and anti-inflammatory agents. The compound's ability to serve as a building block for more complex molecules has made it a focal point in synthetic chemistry research.

One of the most compelling applications of 4-Amino-2-(difluoromethyl)-3-methoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By modifying the structure of 4-Amino-2-(difluoromethyl)-3-methoxypyridine, researchers have been able to develop inhibitors that target specific kinases with high selectivity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many forms of cancer.

Another area where 4-Amino-2-(difluoromethyl)-3-methoxypyridine has demonstrated utility is in the development of antiviral drugs. The structural features of this compound allow it to interact with viral enzymes and proteins, disrupting viral replication cycles. Recent studies have explored its potential as an inhibitor against RNA viruses by targeting their polymerase enzymes. The incorporation of the difluoromethyl group enhances binding affinity and resistance to metabolic degradation, making it an attractive candidate for antiviral therapy.

The methoxy group in 4-Amino-2-(difluoromethyl)-3-methoxypyridine also plays a role in modulating pharmacokinetic properties. Methoxy-substituted pyridines often exhibit improved oral bioavailability due to their enhanced lipophilicity and reduced metabolic clearance. This characteristic is particularly important in drug development, as it ensures that the therapeutic agent reaches sufficient levels in the bloodstream to be effective.

Furthermore, 4-Amino-2-(difluoromethyl)-3-methoxypyridine has been investigated for its potential in treating neurological disorders. Pyridine derivatives are known to interact with central nervous system receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of this compound that exhibit neuroprotective properties by inhibiting oxidative stress and neuroinflammation.

The synthesis of 4-Amino-2-(difluoromethyl)-3-methoxypyridine itself is an intricate process that requires precise control over reaction conditions and reagent selection. Common synthetic routes involve multi-step organic transformations starting from commercially available precursors such as 3-hydroxypyridine or 2-chloropyridine. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the amino and difluoromethyl groups efficiently.

In conclusion, 4-Amino-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805030-00-5) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features enable its use as an intermediate in synthesizing drugs targeting various diseases, including cancer, viral infections, and neurological disorders. The ongoing research into this compound underscores its importance as a valuable tool in medicinal chemistry and drug discovery.